Cas no 21615-66-7 (Alanine, 3-chloro-,ethyl ester, hydrochloride (6CI,7CI,8CI,9CI))
21615-66-7 structure
Product Name:Alanine, 3-chloro-,ethyl ester, hydrochloride (6CI,7CI,8CI,9CI)
CAS No:21615-66-7
MF:C5H11Cl2NO2
MW:188.052339792252
CID:288711
PubChem ID:24194248
Update Time:2025-04-19
Alanine, 3-chloro-,ethyl ester, hydrochloride (6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Alanine, 3-chloro-,ethyl ester, hydrochloride (6CI,7CI,8CI,9CI)
- ethyl 2-amino-3-chloropropanoate,hydrochloride
- NSC166167
- 21615-66-7
- NSC-166167
- DTXSID00638468
- Ethyl 3-chloroalaninate--hydrogen chloride (1/1)
-
- Inchi: 1S/C5H10ClNO2.ClH/c1-2-9-5(8)4(7)3-6;/h4H,2-3,7H2,1H3;1H
- InChI Key: RWQOVJHBIVDTLX-UHFFFAOYSA-N
- SMILES: ClCC(C(=O)OCC)N.Cl
Computed Properties
- Exact Mass: 151.0401
- Monoisotopic Mass: 187.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 97
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Density: 1.166
- Boiling Point: 181°Cat760mmHg
- Flash Point: 63.2°C
- Refractive Index: 1.455
- PSA: 52.32
- LogP: 1.61790
Alanine, 3-chloro-,ethyl ester, hydrochloride (6CI,7CI,8CI,9CI) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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